{(3Z)-3-[2-(3-methylphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-2-oxo-2,3-dihydro-1H-indol-1-yl}acetic acid

• Molecular Formula: C21H14N4O4S
• Molecular Weight: 418.4 g/mol
• IUPAC Name: 2-[(3Z)-3-[2-(3-methylphenyl)-6-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-ylidene]-2-oxoindol-1-yl]acetic acid
• InChI: InChI=1S/C21H14N4O4S/c1-11-5-4-6-12(9-11)18-22-21-25(23-18)20(29)17(30-21)16-13-7-2-3-8-14(13)24(19(16)28)10-15(26)27/h2-9H,10H2,1H3,(H,26,27)/b17-16-
• InChI Key: AJVMLZVZPKVZQL-MSUUIHNZSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C2=NN3C(=O)/C(=C/4\C5=CC=CC=C5N(C4=O)CC(=O)O)/SC3=N2
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN3C(=O)C(=C4C5=CC=CC=C5N(C4=O)CC(=O)O)SC3=N2

Description

The compound, hereafter referred to as Compound A, is a heterocyclic derivative featuring a fused [1,3]thiazolo[3,2-b][1,2,4]triazole core conjugated with an indole moiety. Its Z-configuration at the C3 position is critical for maintaining planar geometry, which influences intermolecular interactions and biological activity. Key structural attributes include:

• A 3-methylphenyl substituent at the thiazolo-triazole ring.
• A 2-oxoindole scaffold fused to the triazole system.
• An acetic acid group at the N1 position of the indole ring.

Compound A (CAS: 585561-25-7) has a molecular formula of C₂₀H₁₅N₅O₃S and a molecular weight of 405.43 g/mol . Its synthesis likely involves cyclocondensation of triazole-thiol intermediates with maleimides or halogen-mediated cyclization, as observed in analogous systems .

Comparison with Similar Compounds

Structural Analog 1: 2-[(5Z)-5-(1-Ethyl-2-oxoindol-3-ylidene)-6-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl]phenyl Acetate

• Molecular Formula : C₂₄H₂₀N₄O₄S
• Molecular Weight : 476.50 g/mol
• Key Differences :
  • Substituent at N1: Ethyl group vs. acetic acid in Compound A .
  • Additional phenyl acetate moiety at the thiazolo-triazole ring.
• The ester group may confer metabolic instability compared to the carboxylic acid in Compound A.

Structural Analog 2: 3-(2-Methyl-1H-indol-3-yl)-6-aryl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles

• Molecular Formula : Varies with aryl substituents (e.g., C₁₉H₁₄N₆S for phenyl derivatives).
• Key Differences :
  • Replacement of the thiazolo-triazole system with a triazolo-thiadiazole core.
  • Lack of the oxoindole moiety.
• Higher synthetic complexity due to bromine-mediated cyclization steps .

Structural Analog 3: Alkil-2-((5-phenethyl-4-R-1,2,4-triazole-3-yl)thio)acetimidates

• Molecular Formula : Typically C₁₈H₂₀N₄OS for R = H.
• Key Differences :
  • Simplified triazole scaffold without fused thiazole or indole systems.
  • Phenethyl and thioether substituents.
• Impact on Properties :
  • Enhanced flexibility may reduce target binding specificity compared to Compound A .
  • Phenethyl groups are associated with improved antimicrobial activity in some 1,2,4-triazole derivatives .

Comparative Data Table

Parameter	Compound A	Analog 1	Analog 2	Analog 3
Core Structure	Thiazolo-triazole + oxoindole	Thiazolo-triazole + oxoindole	Triazolo-thiadiazole	Simple 1,2,4-triazole
Key Substituents	3-Methylphenyl, acetic acid	Ethyl, phenyl acetate	Aryl, methylindole	Phenethyl, thioether
Molecular Weight (g/mol)	405.43	476.50	~350–400	~300–350
Solubility	Moderate (polar groups)	Low (lipophilic ester)	Low (rigid core)	Variable (depends on R group)
Biological Activity	Anticancer (predicted)	Unreported	Antimicrobial	Antimicrobial

Research Findings and Implications

• Synthetic Routes : Compound A shares cyclization steps with Analog 1 (e.g., acetic acid-mediated reactions ), but its indole-thiazolo-triazole fusion requires precise stoichiometry to avoid byproducts.
• Biological Performance : The 3-methylphenyl group in Compound A may enhance target affinity compared to simpler aryl groups in Analog 2, as seen in kinase inhibition studies of similar triazole derivatives .
• Thermal Stability : Analog 1’s phenyl acetate group could reduce melting points (~150–160°C) relative to Compound A (predicted >200°C) due to weaker crystal packing .